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Compound of Interest

Compound Name:
3,5-Diacetamido-2,4-

diiodobenzoic acid

Cat. No.: B109218 Get Quote

An In-Depth Technical Guide on the Solubility of 3,5-Diacetamido-2,4,6-triiodobenzoic Acid in

Organic Solvents

Disclaimer: This technical guide addresses the solubility of 3,5-Diacetamido-2,4,6-

triiodobenzoic acid (Diatrizoic Acid), a closely related and more extensively studied compound,

due to the limited availability of specific experimental data for 3,5-Diacetamido-2,4-
diiodobenzoic acid in the public domain. The structural difference, the presence of an

additional iodine atom, will influence the physicochemical properties, including solubility. The

information presented for Diatrizoic Acid should be considered as a surrogate and for

informational purposes only.

Introduction
3,5-Diacetamido-2,4,6-triiodobenzoic acid, commonly known as Diatrizoic Acid, is a high-

osmolality, iodinated contrast agent used in medical imaging. Its solubility in various solvents is

a critical parameter for its formulation, administration, and pharmacokinetic studies. This guide

provides a summary of the available solubility data for Diatrizoic Acid in organic solvents and

outlines a general experimental protocol for solubility determination.

Solubility Data
The solubility of Diatrizoic Acid in different organic solvents is summarized in the table below.

The data is compiled from various sources and presented with relevant conditions where
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available.

Solvent Solubility Conditions Source(s)

Dimethyl Sulfoxide

(DMSO)
≥87.3 mg/mL Not specified

Dimethyl Sulfoxide

(DMSO)
≥ 40 mg/mL Not specified

Ethanol (EtOH) ≥3.85 mg/mL
With ultrasonic and

warming

Ethanol (96%) Very slightly soluble Not specified

Methanol Soluble Not specified

Dimethylformamide

(DMF)
Soluble Not specified

Water
Insoluble / Very

slightly soluble
Not specified

Ether Insoluble Not specified

1 M Ammonium

Hydroxide
100 mg/mL Not specified

Alkali Hydroxide

Solutions
Soluble Not specified

General Experimental Protocol for Solubility
Determination
The following is a general experimental protocol for determining the equilibrium solubility of a

solid compound, such as Diatrizoic Acid, in an organic solvent using the shake-flask method.

3.1. Materials and Equipment

Compound: 3,5-Diacetamido-2,4,6-triiodobenzoic acid (Diatrizoic Acid)
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Solvents: High-purity organic solvents of interest

Equipment:

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

UV-Vis) or a calibrated UV-Vis spectrophotometer

Volumetric flasks and pipettes

3.2. Procedure

Preparation of Saturated Solutions:

Add an excess amount of the solid compound to a series of vials.

Add a known volume of the desired organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker or incubator set to the desired

temperature.

Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached. The time required for equilibration should be determined experimentally.

Sample Preparation for Analysis:
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After equilibration, allow the vials to stand undisturbed at the set temperature for a

sufficient time to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the supernatant through a syringe filter to remove any undissolved solid particles.

Dilute the filtered solution with a known volume of a suitable solvent to bring the

concentration within the linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry.

Prepare a calibration curve using standard solutions of the compound of known

concentrations.

Determine the concentration of the compound in the diluted samples by interpolating from

the calibration curve.

Calculation of Solubility:

Calculate the solubility of the compound in the organic solvent using the following formula:

Solubility (mg/mL) = (Concentration of diluted sample (mg/mL)) x (Dilution factor)

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a solid in

an organic solvent.
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Workflow for Solubility Determination

Add excess solid to solvent

Equilibrate at constant temperature
(e.g., 24-72h with agitation)

Allow excess solid to settle

Withdraw and filter supernatant

Dilute sample to a known volume

Quantify concentration
(e.g., HPLC, UV-Vis)

Calculate solubility

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for determining the solubility of a solid

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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